![molecular formula C15H14N2O3 B1223386 N-[(2-methoxyanilino)-oxomethyl]benzamide](/img/structure/B1223386.png)
N-[(2-methoxyanilino)-oxomethyl]benzamide
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Overview
Description
N-[(2-methoxyanilino)-oxomethyl]benzamide is a N-acylurea.
Scientific Research Applications
Anticancer Evaluation
A study by Mohan, G. et al. (2021) synthesized a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides, including compounds similar to N-[(2-methoxyanilino)-oxomethyl]benzamide, and evaluated their anticancer activity. The study found moderate to good activity against various human cancer cell lines.
Gastrointestinal Prokinetic Activity
Sakaguchi, J. et al. (1992) studied N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, derived from the structural modification of metoclopramide, for their gastrointestinal prokinetic and antiemetic activities. They found that certain derivatives exhibited well-balanced gastrointestinal prokinetic activities.
Neuroleptic Activity
A study by Iwanami, S. et al. (1981) on benzamides of N,N-disubstituted ethylenediamines, including compounds structurally related to this compound, found a good correlation between structure and activity for potential neuroleptics.
Biological Activity in Antimicrobial and Antifungal Applications
Imramovský, A. et al. (2011) conducted a study on 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides, closely related to this compound, and found that these compounds showed comparable or higher biological activity than standards like isoniazid and fluconazole against various strains.
Solid-Phase Synthesis of Oligo(p-benzamide) Foldamers
König, H. M. et al. (2006) researched the solid-phase synthesis of oligo(p-benzamide) foldamers, highlighting the significance of such compounds, including those similar to this compound, as building blocks in supramolecular chemistry.
Radiotherapy of Metastatic Melanoma
A study by Joyal, J. et al. (2010) evaluated an I-labeled benzamide for targeted radiotherapy of metastatic melanoma, demonstrating the potential of benzamide derivatives in targeted cancer treatment.
properties
Molecular Formula |
C15H14N2O3 |
---|---|
Molecular Weight |
270.28 g/mol |
IUPAC Name |
N-[(2-methoxyphenyl)carbamoyl]benzamide |
InChI |
InChI=1S/C15H14N2O3/c1-20-13-10-6-5-9-12(13)16-15(19)17-14(18)11-7-3-2-4-8-11/h2-10H,1H3,(H2,16,17,18,19) |
InChI Key |
LBONNRVEROSTMN-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)NC(=O)C2=CC=CC=C2 |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC(=O)C2=CC=CC=C2 |
solubility |
0.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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